Cas no 74050-95-6 (3-(butylcarbamoyl)pyridine-2-carboxylic acid)
74050-95-6 structure
Product Name:3-(butylcarbamoyl)pyridine-2-carboxylic acid
CAS No:74050-95-6
MF:C11H14N2O3
MW:222.240462779999
CID:563966
PubChem ID:3057510
Update Time:2025-04-19
3-(butylcarbamoyl)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(butylcarbamoyl)pyridine-2-carboxylic acid
- 4(3)-Pyridinecarboxylic acid, 3(4)-butylcarbamoyl-
- 3(4)-N-Butylformamido-4(3)-carboxypyridine
- DTXSID90224950
- 74050-95-6
- 3(4)-Butylcarbamoyl-4(3)-pyridinecarboxylic acid
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- Inchi: 1S/C11H14N2O3/c1-2-3-6-13-10(14)8-5-4-7-12-9(8)11(15)16/h4-5,7H,2-3,6H2,1H3,(H,13,14)(H,15,16)
- InChI Key: XRPGXQWZJXPJHN-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CN=C1C(=O)O)NCCCC
Computed Properties
- Exact Mass: 222.1
- Monoisotopic Mass: 222.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 453.4°C at 760 mmHg
- Flash Point: 228°C
- Refractive Index: 1.548
3-(butylcarbamoyl)pyridine-2-carboxylic acid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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